3-(2-oxo-2-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one

• IUPAC Name: 3-[2-oxo-2-[3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]ethyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C20H18N4O4S/c25-17(12-24-14-6-1-2-7-15(14)27-20(24)26)23-9-3-5-13(11-23)18-21-22-19(28-18)16-8-4-10-29-16/h1-2,4,6-8,10,13H,3,5,9,11-12H2
• InChI Key: VYPGQOFROPMKTB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C3=CC=CC=C3OC2=O)C4=NN=C(O4)C5=CC=CS5
• Molecular Formula: C20H18N4O4S
• Molecular Weight: 410.4 g/mol

Description

3-(2-oxo-2-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one is a useful research compound. Its molecular formula is C20H18N4O4S and its molecular weight is 410.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis of N-substituted Derivatives with Antimicrobial Activity : Compounds bearing the 1,3,4-oxadiazole moiety have been synthesized and evaluated for their antibacterial activity against both Gram-positive and Gram-negative bacteria, showcasing moderate to significant activity. This illustrates the potential of such compounds in developing new antimicrobial agents (H. Khalid et al., 2016).

• Biological Evaluation for Enzyme Inhibition : Another study focused on the synthesis of 1,3,4-oxadiazole derivatives screened against the butyrylcholinesterase (BChE) enzyme, including molecular docking studies to assess binding affinity. This research highlights the relevance of these compounds in studying enzyme interactions, potentially contributing to the development of therapeutic agents for diseases where enzyme inhibition is beneficial (H. Khalid et al., 2016).

Synthesis and Characterization for Antimicrobial Activity

• Antimicrobial Activity of Oxadiazole Derivatives : New oxadiazole derivatives have been synthesized and shown strong antimicrobial activities. This underlines the structural versatility and potential of 1,3,4-oxadiazole derivatives in contributing to the pool of compounds with antimicrobial properties (K. Krolenko et al., 2016).

Application in Corrosion Inhibition

• Corrosion Inhibition Studies : Research on benzimidazole bearing 1,3,4-oxadiazoles has demonstrated their effectiveness as corrosion inhibitors for mild steel in acidic environments. This showcases the potential industrial applications of such compounds in protecting metals against corrosion (P. Ammal et al., 2018).

Optoelectronic Applications

• Photophysical and Electrochemical Properties for Optoelectronic Applications : Studies on thiophene substituted 1,3,4-oxadiazole derivatives have explored their photophysical and electrochemical properties, suggesting their suitability for applications in optoelectronics, such as OLEDs and solar cells. This highlights the broad range of applications for compounds with the 1,3,4-oxadiazole moiety beyond biological activities (M. Thippeswamy et al., 2021).